Cas no 312271-07-1 (1H-Pyrrole-3-carboxylicacid,2,5-dimethyl-4-(4-methylphenyl)-,methylester(9CI))

• Product name: 1H-Pyrrole-3-carboxylicacid,2,5-dimethyl-4-(4-methylphenyl)-,methylester(9CI)
• CAS No: 312271-07-1
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 916411
• PubChem ID: 691293

1H-Pyrrole-3-carboxylicacid,2,5-dimethyl-4-(4-methylphenyl)-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid,2,5-dimethyl-4-(4-methylphenyl)-,methylester(9CI)
• Methyl 2,5-dimethyl-4-(4-methylphenyl)-1H-pyrrole-3-carboxylate
• 2-Propenoic acid,3-(2,5-dimethoxyphenyl)-, methyl ester
• AG-E-92379
• Cinnamicacid, 2,5-dimethoxy-, methyl ester (8CI)
• CTK4G1899
• Methyl (E)-3-(2,5-dimethoxyphenyl)prop-2-enoate
• Methyl 2,5-dimethoxycinnamate
• methyl 2,5-dimethyl-4-p-tolyl-1H-pyrrole-3-carboxylate
• SureCN8685581
• 312271-07-1
• SR-01000513326
• SR-01000513326-1
• STK753650
• HMS2163O09
• CHEMBL1602427
• SMR000137466
• HMS3315K15
• CCG-356698
• AKOS001706559
• MLS000532527

• Inchi： InChI=1S/C15H17NO2/c1-9-5-7-12(8-6-9)13-10(2)16-11(3)14(13)15(17)18-4/h5-8,16H,1-4H3
• InChI Key： YPFVCLDHXMFUMX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=C(NC(=C2C(=O)OC)C)C

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.1Ų